Cas no 621-40-9 ((3-Methylphenyl)thiourea)
(3-Methylphenyl)thiourea is a thiourea derivative featuring a methyl-substituted phenyl group, offering distinct reactivity and selectivity in organic synthesis. Its thiourea moiety serves as a versatile building block for heterocyclic compounds, while the 3-methylphenyl group enhances steric and electronic properties, influencing binding affinity in coordination chemistry. This compound is particularly useful in the preparation of pharmaceuticals, agrochemicals, and metal ion chelators due to its ability to form stable complexes. High purity and consistent performance make it a reliable reagent for research and industrial applications. Its stability under standard conditions ensures ease of handling and storage.
(3-Methylphenyl)thiourea structure
Product Name:(3-Methylphenyl)thiourea
CAS No:621-40-9
MF:C8H10N2S
MW:166.243400096893
MDL:MFCD00060451
CID:509137
PubChem ID:701727
Update Time:2025-05-21
(3-Methylphenyl)thiourea Chemical and Physical Properties
Names and Identifiers
-
- Thiourea,N-(3-methylphenyl)-
- 1-(3-Methylphenyl)-2-thiourea
- (3-methylphenyl)-thioure
- (3-methylphenyl)thiourea
- N-(3-METHYLPHENYL)THIOUREA
- 1-m-Tolyl thiourea
- 1-m-tolylthiocarbamide
- 3-methylphenylthiourea
- 3-Tolylthiourea
- m-Tolyl-2-thiourea
- m-tolyl-thiourea
- Z56921365
- s12350
- NCGC00245757-01
- HMS1581H10
- AKOS000113507
- Urea, 2-thio-1-m-tolyl-
- m-Tolylthiourea
- BDBM50356166
- CS-0207464
- EINECS 210-686-5
- SMR000186055
- EN300-06173
- CHEMBL1088657
- BS-3908
- MLS000577426
- 621-40-9
- NSC-635574
- NSC635574
- 1-m-tolylthiourea
- m-Tolylthioharnstoff
- 1-(m-Tolyl)thiourea
- NCI60_011886
- Amino[(3-methylphenyl)amino]methane-1-thione
- DB-018526
- 1-(m-Methylphenyl)thiourea
- Thiourea, (3-methylphenyl)- (9CI)
- SCHEMBL1886408
- Thiourea, (3-methylphenyl)-
- SCHEMBL14432349
- MFCD00060451
- HMS2489O22
- NS00034932
- DTXSID60211150
- STK108312
- BBL023549
- A833606
- 1-(3-methylphenyl)thiourea
- (3-Methylphenyl)thiourea
-
- MDL： MFCD00060451
- Inchi： 1S/C8H10N2S/c1-6-3-2-4-7(5-6)10-8(9)11/h2-5H,1H3,(H3,9,10,11)
- InChI Key： JODPVHLKQIOIIW-UHFFFAOYSA-N
- SMILES： S=C(N)NC1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 166.05600
- Monoisotopic Mass: 166.056469
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 70.1
Experimental Properties
- Color/Form: No data available
- Density: 1.2±0.1 g/cm3
- Melting Point: 120-122°C
- Boiling Point: 280.7±33.0 °C at 760 mmHg
- Flash Point: 123.6±25.4 °C
- Refractive Index: 1.696
- PSA: 70.14000
- LogP: 2.42380
(3-Methylphenyl)thiourea Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Safety Term：S26-S36/37/39
- HazardClass：IRRITANT
- Risk Phrases：R36/37/38
- Storage Condition：Room temperature storage
(3-Methylphenyl)thiourea Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(3-Methylphenyl)thiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019138735-100g |
1-(m-Tolyl)thiourea |
621-40-9 | 95% | 100g |
$422.94 | 2023-09-01 | |
| Ambeed | A927345-1g |
1-(m-Tolyl)thiourea |
621-40-9 | 98+% | 1g |
$8.00 | 2021-07-07 | |
| Ambeed | A927345-5g |
1-(m-Tolyl)thiourea |
621-40-9 | 98+% | 5g |
$35.00 | 2021-07-07 | |
| Ambeed | A927345-25g |
1-(m-Tolyl)thiourea |
621-40-9 | 98% | 25g |
$168.0 | 2025-04-18 | |
| TRC | B399923-10mg |
(3-Methylphenyl)thiourea |
621-40-9 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B399923-50mg |
(3-Methylphenyl)thiourea |
621-40-9 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B399923-100mg |
(3-Methylphenyl)thiourea |
621-40-9 | 100mg |
$ 80.00 | 2022-06-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M31760-5g |
1-(m-Tolyl)thiourea |
621-40-9 | 5g |
¥488.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M31760-1g |
1-(m-Tolyl)thiourea |
621-40-9 | 1g |
¥158.0 | 2021-09-08 | ||
| abcr | AB149973-1 g |
1-(3-Methylphenyl)-2-thiourea, 97%; . |
621-40-9 | 97% | 1 g |
€80.10 | 2023-07-20 |
(3-Methylphenyl)thiourea Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
621-40-9 ((3-Methylphenyl)thiourea) Related Products
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- 21540-35-2(1,1-Dimethyl-3-(meta-tolyl)-2-thiourea)
- 97480-60-9(3,5-Dimethylphenylthiourea)
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